Cas no 72720-14-0 (methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide)

72720-14-0 structure
Product name:methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide
methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide Chemical and Physical Properties
Names and Identifiers
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- methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide
- methyl 2-[[methyl(octoxy)phosphoryl]sulfanylmethylsulfanyl]acetate
- DTXSID90993538
- 72720-14-0
- Acetic acid, 2-(mercaptomethylthio)-, methyl ester, S-ester with O-octyl methylphosphonothioate
- Methyl 6-methyl-6-oxo-7-oxa-3,5-dithia-6lambda~5~-phosphapentadecan-1-oate
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- Inchi: InChI=1S/C13H27O4PS2/c1-4-5-6-7-8-9-10-17-18(3,15)20-12-19-11-13(14)16-2/h4-12H2,1-3H3
- InChI Key: BCYATZDLGYZPKA-UHFFFAOYSA-N
- SMILES: CCCCCCCCOP(=O)(C)SCSCC(=O)OC
Computed Properties
- Exact Mass: 342.10901
- Monoisotopic Mass: 342.10883868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 4
Experimental Properties
- Density: 1.122
- Boiling Point: 405.9°C at 760 mmHg
- Flash Point: 199.3°C
- Refractive Index: 1.493
- PSA: 52.6
- LogP: 4.78330
methyl 6-methyl-7-oxa-3,5-dithia-6-phosphapentadecan-1-oate 6-oxide Related Literature
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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